Cas no 1402672-77-8 (5-bromo-3,4-dihydro-2H-1,4-benzoxazine)

• Product Name: 5-bromo-3,4-dihydro-2H-1,4-benzoxazine
• CAS No: 1402672-77-8
• MF: C₈H₈BrNO
• MW: 214.0592212677
• MDL: MFCD31698815
• CID: 4769565
• PubChem ID: 83821402
• Update Time: 2026-02-26

5-bromo-3,4-dihydro-2H-1,4-benzoxazine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3,4-dihydro-2H-benzo[b][1,4]oxazine
• AK00740041
• 5-bromo-3,4-dihydro-2H-1,4-benzoxazine
• BS-15531
• D80270
• AKOS023563954
• CS-0187117
• CGC67277
• EN300-2988162
• MFCD31698815
• 1402672-77-8
• SY357515

• MDL： MFCD31698815
• Inchi： 1S/C8H8BrNO/c9-6-2-1-3-7-8(6)10-4-5-11-7/h1-3,10H,4-5H2
• InChI Key： BIGYOTCGUIPBKO-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1NCCO2

Computed Properties

• Exact Mass: 212.97893g/mol
• Monoisotopic Mass: 212.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines

Additional information on 5-bromo-3,4-dihydro-2H-1,4-benzoxazine

Comprehensive Overview of 5-bromo-3,4-dihydro-2H-1,4-benzoxazine (CAS No. 1402672-77-8)

5-bromo-3,4-dihydro-2H-1,4-benzoxazine (CAS No. 1402672-77-8) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound belongs to the benzoxazine family, which is known for its diverse biological activities and applications in drug discovery. Researchers are particularly interested in its potential as a building block for synthesizing novel therapeutic agents, given its 5-bromo substitution, which enhances reactivity in cross-coupling reactions.

In recent years, the demand for benzoxazine derivatives has surged, driven by their role in developing central nervous system (CNS) drugs and antimicrobial agents. The 5-bromo-3,4-dihydro-2H-1,4-benzoxazine structure is often explored for its ability to modulate neurotransmitter receptors, making it a candidate for treating neurological disorders. Additionally, its heterocyclic framework is compatible with modern green chemistry principles, aligning with the growing emphasis on sustainable synthesis methods.

One of the most searched questions related to this compound is: "What are the applications of 5-bromo-3,4-dihydro-2H-1,4-benzoxazine in drug development?" Studies suggest that its benzoxazine core can be functionalized to target specific enzymes or receptors, such as G-protein-coupled receptors (GPCRs), which are critical in drug design. Another trending topic is its use in catalysis, where the bromine atom serves as a handle for further modifications via palladium-catalyzed reactions.

The synthesis of 5-bromo-3,4-dihydro-2H-1,4-benzoxazine typically involves cyclization of brominated precursors, followed by purification using chromatographic techniques. Its molecular weight (C8H8BrNO) and solubility profile make it suitable for various experimental conditions. Researchers also frequently inquire about its stability and storage recommendations, which are crucial for maintaining its integrity in long-term studies.

From an industrial perspective, the compound's scalability and cost-effectiveness are key considerations. Manufacturers are optimizing routes to produce high-purity 5-bromo-3,4-dihydro-2H-1,4-benzoxazine to meet the demands of contract research organizations (CROs) and academic laboratories. Its compatibility with high-throughput screening (HTS) platforms further enhances its appeal in early-stage drug discovery.

In summary, 5-bromo-3,4-dihydro-2H-1,4-benzoxazine (CAS No. 1402672-77-8) represents a versatile scaffold with broad applications in medicinal chemistry and material science. Its structural adaptability and reactivity continue to inspire innovations, positioning it as a valuable tool for researchers tackling complex biological challenges.